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Compound of Interest

Compound Name: Propachlor-2-hydroxy

Cat. No.: B3340329

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propachlor-2-hydroxy, scientifically known as 2-hydroxy-N-(1-methylethyl)-N-
phenylacetamide, is a principal metabolite of the chloroacetamide herbicide Propachlor. The
environmental fate and toxicological profile of Propachlor are intrinsically linked to the chemical
behavior of its metabolites. This technical guide provides a comprehensive overview of the
chemical properties, structure, and analytical methodologies related to Propachlor-2-hydroxy,
serving as a vital resource for researchers in environmental science, toxicology, and drug
development.

Chemical Structure and Properties

Propachlor-2-hydroxy is formed through the hydroxylation of the parent compound,
Propachlor. This biotransformation significantly alters the physicochemical properties of the
molecule, influencing its environmental mobility, persistence, and biological interactions.

Structure:
o Systematic Name: 2-hydroxy-N-(1-methylethyl)-N-phenylacetamide
e Common Synonym: Propachlor alcohol

e Molecular Formula: C11H1sNO2
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e Molecular Weight: 193.24 g/mol

The structure of Propachlor-2-hydroxy is characterized by an N-isopropylacetanilide

backbone with a hydroxyl group replacing the chlorine atom present in the parent Propachlor

molecule.

Chemical and Physical Properties

A summary of the available quantitative data for Propachlor-2-hydroxy is presented below. It
is important to note that experimentally determined data for this metabolite is limited, and some

values are computed.

Property Value Source
Molecular Weight 193.24 g/mol Computed
Molecular Formula C11H15NO2 -

XLogP3 1.1 Computed
Hydrogen Bond Donor Count 1 Computed
Hydrogen Bond Acceptor

Count 2 Computed
Rotatable Bond Count 3 Computed
Exact Mass 193.110278721 Computed
Monoisotopic Mass 193.110278721 Computed
Topological Polar Surface Area  49.6 A2 Computed
Heavy Atom Count 14 Computed
Formal Charge 0 Computed
Complexity 208 Computed

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Propachlor-2-hydroxy are
crucial for further research. The following methodologies are based on established procedures
for the analysis of Propachlor and its metabolites.

1. Extraction of Propachlor-2-hydroxy from Soil Samples

This protocol is adapted from the US Environmental Protection Agency (EPA) method for the
analysis of Propachlor and its metabolites in soil.[1][2]

o Objective: To extract Propachlor-2-hydroxy and other metabolites from soil samples for
subsequent analysis.

o Materials:

o Soil sample

o Acetonitrile (ACN)

o Deionized water

o Soxhlet extraction apparatus

o Rotary evaporator

o Methylene chloride

o Solid Phase Extraction (SPE) cartridges (e.g., SAX and NH2)
e Procedure:

o A soil sample is subjected to overnight Soxhlet extraction with a 50% acetonitrile in water
solution.

o The resulting extract is concentrated using a rotary evaporator to remove the acetonitrile.

o The aqueous extract is then partitioned with methylene chloride. The aqueous phase will
contain the more polar metabolites, including Propachlor-2-hydroxy, while the organic
phase will contain the parent Propachlor and less polar metabolites.
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o The aqueous phase containing Propachlor-2-hydroxy is further cleaned up using a
disposable SAX (Strong Anion Exchange) SPE column.

o The metabolite is eluted from the SPE column, the eluate is evaporated to dryness and
reconstituted in a suitable solvent for analysis.

2. Analytical Determination by High-Performance Liquid Chromatography (HPLC)
o Objective: To quantify the concentration of Propachlor-2-hydroxy in the extracted sample.
 Instrumentation:
o High-Performance Liquid Chromatograph (HPLC)
o C18 analytical column
o UV detector
e Procedure:

o The cleaned-up extract containing Propachlor-2-hydroxy is injected into the HPLC
system.

o Separation is achieved on a C18 analytical column using a suitable mobile phase.
o Detection is performed using a UV detector at a wavelength of 210 nm.[2]

o Quantification is achieved by comparing the peak area of the analyte to that of a certified
reference standard of Propachlor-2-hydroxy.

Metabolic Pathways and Logical Relationships

The formation of Propachlor-2-hydroxy is a key step in the microbial degradation of
Propachlor in the environment. Understanding these pathways is essential for assessing the
environmental impact of this herbicide.

Propachlor Degradation Pathway in Soil Bacteria
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The following diagram illustrates a simplified metabolic pathway of Propachlor in soil bacteria,
leading to the formation of Propachlor-2-hydroxy and other metabolites. This pathway is
based on studies of Propachlor degradation by bacterial strains such as Acinetobacter and
Pseudomonas.[3][4]

Propachlor Hydroxylation Propachlor-2-hydroxy P - Ring Cleavage Products
(2-chloro-N-isopropylacetanilide) (2-hydroxy-N-isopropyl-N-phenylacetamide) saniohviacetanide Calidinl (e.g., CO2)

Click to download full resolution via product page
Caption: Simplified metabolic pathway of Propachlor in soil bacteria.
Experimental Workflow for Metabolite Analysis

The logical workflow for the extraction and analysis of Propachlor-2-hydroxy from
environmental samples is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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